4-(2-methoxyethoxy)-1-{[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
Overview
Description
4-(2-methoxyethoxy)-1-{[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of the compound is not fully understood, but it is believed to act on the GABAergic and glutamatergic systems in the brain. It has been shown to enhance GABAergic neurotransmission, which is responsible for inhibiting neuronal activity and reducing anxiety and seizures. Additionally, it has been shown to modulate glutamatergic neurotransmission, which is responsible for excitatory neuronal activity and is involved in learning and memory processes.
Biochemical and Physiological Effects:
The compound has been shown to have a variety of biochemical and physiological effects, including reducing anxiety, preventing seizures, and protecting neurons from damage. It has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using this compound in lab experiments is its high potency and selectivity for its target receptors. Additionally, it has low toxicity and is well-tolerated in animal models. However, one limitation is the lack of human studies, which limits its potential for clinical use.
Future Directions
There are several future directions for research on this compound, including further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its potential as a treatment for neurodegenerative disorders. Additionally, there is a need for more human studies to evaluate its safety and efficacy in clinical settings.
In conclusion, 4-(2-methoxyethoxy)-1-{[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a promising compound with potential applications in various fields. Its synthesis method has been optimized for high yields and purity, and it has been shown to have potent anticonvulsant, anxiolytic, and neuroprotective effects in animal models. Further research is needed to fully understand its mechanism of action and evaluate its potential for clinical use.
Scientific Research Applications
The compound has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have potent anticonvulsant, anxiolytic, and neuroprotective effects in animal models. Additionally, it has been investigated for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
5-[[4-(2-methoxyethoxy)piperidin-1-yl]methyl]-3-(2-phenylethyl)-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O3/c1-23-13-14-24-17-9-11-22(12-10-17)15-19-20-18(21-25-19)8-7-16-5-3-2-4-6-16/h2-6,17H,7-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWZGYRPAOUZPBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1CCN(CC1)CC2=NC(=NO2)CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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